3-cyclopropylpyridin-2-amine hydrochloride
Overview
Description
3-cyclopropylpyridin-2-amine hydrochloride is a chemical compound that belongs to the class of pyridine derivatives. It has gained significant attention in the scientific community due to its potential therapeutic and industrial applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The preparation of 3-cyclopropylpyridin-2-amine hydrochloride typically involves the reaction of 3-bromo-2-cyanopyridine with cyclopropylboronic acid in the presence of a phosphine ligand, an alkali, and a catalyst under nitrogen protection. This is followed by hydrogenation under the action of a catalyst, reaction with di-tert-butyl dicarbonate and alkali, and finally, reaction with an organic acid to yield the hydrochloride salt .
Industrial Production Methods
Industrial production methods for this compound are generally based on the same synthetic routes but are optimized for large-scale production. This involves the use of continuous flow reactors and automated systems to ensure consistent quality and yield.
Chemical Reactions Analysis
Types of Reactions
3-cyclopropylpyridin-2-amine hydrochloride undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding N-oxides.
Reduction: It can be reduced to form amines or other reduced derivatives.
Substitution: It can undergo nucleophilic substitution reactions, particularly at the pyridine ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.
Substitution: Nucleophiles like amines and thiols are often used in substitution reactions.
Major Products Formed
The major products formed from these reactions include N-oxides, reduced amines, and substituted pyridine derivatives .
Scientific Research Applications
3-cyclopropylpyridin-2-amine hydrochloride is a versatile compound used in various scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: It is explored for its potential therapeutic applications, particularly in drug development.
Industry: It is used in the synthesis of catalysts and other industrial chemicals.
Mechanism of Action
The mechanism of action of 3-cyclopropylpyridin-2-amine hydrochloride involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation, but it is known to affect various biochemical processes .
Comparison with Similar Compounds
Similar Compounds
4-cyclopropylpyridin-3-amine hydrochloride: Another pyridine derivative with similar structural features.
Other pyridine derivatives: Compounds like 2-aminopyridine and 3-aminopyridine share similar chemical properties and applications.
Uniqueness
3-cyclopropylpyridin-2-amine hydrochloride is unique due to its specific cyclopropyl substitution, which imparts distinct chemical and biological properties. This makes it particularly valuable in certain research and industrial applications .
Properties
CAS No. |
2445793-02-0 |
|---|---|
Molecular Formula |
C8H11ClN2 |
Molecular Weight |
170.6 |
Purity |
95 |
Origin of Product |
United States |
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